Cas no 2679951-29-0 (rac-(1R,5R,6S)-3-(tert-butoxy)carbonyl-6-(trifluoromethyl)-3-azabicyclo3.2.0heptane-1-carboxylic acid)

• Product Name: rac-(1R,5R,6S)-3-(tert-butoxy)carbonyl-6-(trifluoromethyl)-3-azabicyclo3.2.0heptane-1-carboxylic acid
• CAS No: 2679951-29-0
• MF: C₁₃H₁₈F₃NO₄
• MW: 309.281534671783
• CID: 5618951
• PubChem ID: 165940783
• Update Time: 2023-11-27

rac-(1R,5R,6S)-3-(tert-butoxy)carbonyl-6-(trifluoromethyl)-3-azabicyclo3.2.0heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28309113
• 2679951-29-0
• rac-(1R,5R,6S)-3-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)-3-azabicyclo[3.2.0]heptane-1-carboxylic acid
• rac-(1R,5R,6S)-3-(tert-butoxy)carbonyl-6-(trifluoromethyl)-3-azabicyclo3.2.0heptane-1-carboxylic acid

• Inchi： 1S/C13H18F3NO4/c1-11(2,3)21-10(20)17-5-8-7(13(14,15)16)4-12(8,6-17)9(18)19/h7-8H,4-6H2,1-3H3,(H,18,19)/t7-,8+,12-/m0/s1
• InChI Key： ITEHSSJLSFTVEX-SXMVTHIZSA-N
• SMILES： FC([C@H]1C[C@]2(C(=O)O)CN(C(=O)OC(C)(C)C)C[C@@H]21)(F)F

Computed Properties

• Exact Mass: 309.11879254g/mol
• Monoisotopic Mass: 309.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų